Cas no 5448-40-8 (Benzamide,N,N-dibutyl-2-methyl-)

• Product Name: Benzamide,N,N-dibutyl-2-methyl-
• CAS No: 5448-40-8
• MF: C₁₆H₂₅NO
• MW: 247.375804662704
• CID: 368589
• PubChem ID: 226957
• Update Time: 2025-04-19

Benzamide,N,N-dibutyl-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzamide,N,N-dibutyl-2-methyl-
• N,N-dibutyl-2-methyl-benzamide
• DTXSID30969656
• NSC17946
• WCIGOPWNVVZWOT-UHFFFAOYSA-N
• 5448-40-8
• SCHEMBL10456699
• Benzamide, 2-methyl-N,N-di(butyl)-
• AO-854/11634280
• NSC-17946
• n,n-dibutyl-2-methylbenzamide
• AKOS003853431

• Inchi： 1S/C16H25NO/c1-4-6-12-17(13-7-5-2)16(18)15-11-9-8-10-14(15)3/h8-11H,4-7,12-13H2,1-3H3
• InChI Key： WCIGOPWNVVZWOT-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1C)N(CCCC)CCCC

Computed Properties

• Exact Mass: 247.19400
• Monoisotopic Mass: 247.194
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• Density: 0.951
• Boiling Point: 376.1°Cat760mmHg
• Flash Point: 163.2°C
• Refractive Index: 1.563
• PSA: 20.31000
• LogP: 4.03740

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides